Cas no 166171-16-0 (3,9-Diazabicyclo[3.3.1]nonan-7-amine,9-methyl-,endo-(9CI))
166171-16-0 structure
Product Name:3,9-Diazabicyclo[3.3.1]nonan-7-amine,9-methyl-,endo-(9CI)
CAS No:166171-16-0
MF:C8H17N3
MW:155.240681409836
CID:904920
PubChem ID:45099414
Update Time:2025-04-19
3,9-Diazabicyclo[3.3.1]nonan-7-amine,9-methyl-,endo-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3,9-Diazabicyclo[3.3.1]nonan-7-amine,9-methyl-,endo-(9CI)
- ENDO-9-METHYL-3,9-DIAZABICYCLO[3.3.1]NONAN-7-AMINE
- 166171-16-0
- 9-Methyl-3,9-diazabicyclo[3.3.1]nonan-7-amine
-
- Inchi: 1S/C8H17N3/c1-11-7-2-6(9)3-8(11)5-10-4-7/h6-8,10H,2-5,9H2,1H3
- InChI Key: LZXLQRDMXYCOAE-UHFFFAOYSA-N
- SMILES: N1(C)C2CNCC1CC(C2)N
Computed Properties
- Exact Mass: 155.14200
- Monoisotopic Mass: 155.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 47
- Rotatable Bond Count: 16
- Complexity: 959
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 2.8
- Topological Polar Surface Area: 41.3A^2
Experimental Properties
- PSA: 41.29000
- LogP: 0.34670
3,9-Diazabicyclo[3.3.1]nonan-7-amine,9-methyl-,endo-(9CI) Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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